Cas no 451478-87-8 (7-Quinolinamine,1,2,3,4-tetrahydro-8-methyl-)

7-Quinolinamine,1,2,3,4-tetrahydro-8-methyl- structure
451478-87-8 structure
Product Name:7-Quinolinamine,1,2,3,4-tetrahydro-8-methyl-
CAS No:451478-87-8
MF:C10H14N2
MW:162.231562137604
CID:327818
PubChem ID:22967246
Update Time:2025-04-19

7-Quinolinamine,1,2,3,4-tetrahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Quinolinamine,1,2,3,4-tetrahydro-8-methyl-
    • SCHEMBL20904510
    • 8-methyl-1,2,3,4-tetrahydroquinolin-7-amine
    • 451478-87-8
    • Inchi: 1S/C10H14N2/c1-7-9(11)5-4-8-3-2-6-12-10(7)8/h4-5,12H,2-3,6,11H2,1H3
    • InChI Key: REJWDNXUXZGIRR-UHFFFAOYSA-N
    • SMILES: N1CCCC2C=CC(=C(C)C1=2)N

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38Ų
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